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This document provides a detailed guide for the preparation of formamidinium lead iodide
(FAPDI3) perovskite solar cells. The following protocols and data have been compiled from
various scientific sources to ensure a comprehensive and practical approach for fabricating
high-quality perovskite films and devices.

Experimental Protocols

The fabrication of FAPDI3 perovskite solar cells can be broadly categorized into two main
approaches: a one-step method and a two-step (or sequential deposition) method. Both
methods have demonstrated the ability to produce high-efficiency solar cells.

Protocol 1: One-Step Solution Processing

This method involves the deposition of a precursor solution containing all the necessary
components (formamidinium iodide and lead iodide) in a single step.

1. Substrate Preparation:

» Begin with thoroughly cleaned substrates, such as fluorine-doped tin oxide (FTO) or indium
tin oxide (ITO) coated glass.

e Sequential sonication in detergent, deionized water, acetone, and ethanol (each for 15
minutes) is a standard cleaning procedure.
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Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes to ensure
a hydrophilic surface.

. Precursor Solution Preparation:

A common precursor solution is prepared by dissolving formamidinium iodide (FAI) and lead
iodide (Pbl2) in a polar aprotic solvent.

A typical solvent mixture is N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) in
a 4:1 volume ratio.[1]

For example, dissolve 0.12 g of FAI and 0.32 g of Pbl2 in 2 ml of DMF and stir for 8 hours to
achieve a clear solution.[2]

Additives such as methylammonium chloride (MACI) or cesium chloride (CsCl) can be
introduced to improve the stability of the precursor solution and the final perovskite film.[3]
For instance, a 1.63 M precursor solution can be made by dissolving 461 mg of Pbl2, 172
mg of FAI, and 14 mg of MACI in 610 pL of DMF and 71.4 uL of DMSO.[4]

. Perovskite Film Deposition (Spin Coating):
Transfer the prepared substrate into a nitrogen-filled glovebox.
Dispense the precursor solution onto the substrate.
The spin coating process typically involves a two-step program:
o Alow-speed step (e.g., 1000-2000 rpm for 10-20 seconds) to spread the solution.
o A high-speed step (e.g., 4000-6000 rpm for 20-40 seconds) to form a uniform film.[1]

During the high-speed step, an anti-solvent (such as chlorobenzene or diethyl ether) is often
dripped onto the center of the rotating substrate to induce rapid crystallization and form a
dense, uniform film.[1][5] For example, 0.75 ml of chlorobenzene can be dripped after 20
seconds of the second spinning step.[1]

. Annealing:
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 After spin coating, the film is annealed to remove residual solvent and promote crystallization
into the desired black a-phase of FAPDI3.

» Atypical annealing process involves heating the film at 150-170 °C for 10-30 minutes.[5][6]

o Flash infrared annealing (FIRA) is an alternative method that uses a short, high-intensity
infrared pulse (e.g., 640 ms) to anneal the film, which can be beneficial for large-scale
production.[7]

Protocol 2: Two-Step Sequential Deposition

This method involves the deposition of Pbl2 first, followed by its conversion to FAPDbI3 by
reacting it with a solution of FAI.

1. Pbl2 Deposition:
» Prepare a solution of Pbl2 in DMF (e.g., 0.46 g/mL) by stirring at 70 °C overnight.[8]

e Spin coat the Pbl2 solution onto the prepared substrate (e.g., 3000 rpm for 30 s) and then
anneal at 70 °C for 10 minutes.[8]

2. FAI Deposition and Conversion:

o Prepare a solution of FAI in a suitable solvent such as isopropanol (IPA), n-butanol (n-
BuOH), or tert-butanol (t-BuOH) (e.g., 50 mg/mL).[8]

e Spin coat the FAI solution onto the Pbl2 layer (e.g., 1500-2500 rpm for 15 s).[8]

o This is followed by a final annealing step at a higher temperature (e.g., 170 °C for 10
minutes) to facilitate the complete conversion of Pbl2 to FAPDI3.[8]

Data Presentation

The following tables summarize the quantitative data for the key experimental parameters in
FAPDI3 perovskite solar cell preparation.

Table 1: Precursor Solution Compositions
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. Concentrati
Method Precursors Molar Ratio  Solvent(s) Reference
on
One-Step FAI, Pbl2 1:1 DMF - [2]
FAl, Pbl2,
One-Step 1:1:1 DMF/DMSO 1.63 M [4]
MACI
DMF/DMSO
One-Step BAI, Pbl2 2:1 1.3 M [1]
(4:1 viv)
Two-Step Pbl2 - DMF 0.46 g/mL [8]
IPA, n-BUOH,
Two-Step FAI - 50 mg/mL [8]
or t-BuOH
Table 2: Spin Coating Parameters
Step 1 Step 1 Step 2 Step 2 )
. . Anti- Referenc
Layer Speed Duration Speed Duration
solvent e
(rpm) (s) (rpm) (s)
One-Step Chlorobenz
1100 20 5000 30 [1]
FAPDI3 ene
One-Step Diethyl
- - 5000 20 [5]
FAPDbI3 Ether
Two-Step
3000 30 - - - (9]
Pbl2
Two-Step
1500-2500 15 - - - [8]
FAI

Table 3: Annealing Parameters
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Temperature .
Method °C) Duration Atmosphere Reference
One-Step 100 15 min - [1]
One-Step 150 20 min - [5]
One-Step 170 10 min Air [6]
One-Step (FIRA) - 640 ms - [7]
Two-Step (Pbl2) 70 10 min - [8]
Two-Step .

170 10 min - [8]
(FAPDI3)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the preparation of FAPbI3 perovskite
solar cells using the one-step solution processing method.
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Caption: One-step solution processing workflow for FAPDbI3 perovskite solar cells.

Logical Relationship of Deposition Methods

This diagram shows the two primary methods for FAPDI3 film deposition.
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Caption: Comparison of one-step and two-step deposition methods for FAPDI3 films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for FAPbI3 Perovskite
Solar Cell Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110714#step-by-step-guide-for-fapbi3-perovskite-
solar-cell-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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